Cas no 2473828-25-8 (Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro-)

• Product Name: Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro-
• CAS No: 2473828-25-8
• MF: C₈H₉BrN₂O₅S
• MW: 325.136460065842
• CID: 6450553
• Update Time: 2025-07-01

Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro-

• Inchi： 1S/C8H9BrN2O5S/c9-5-6-16-10-17(14,15)8-3-1-7(2-4-8)11(12)13/h1-4,10H,5-6H2
• InChI Key： CPSAEGWSZQDVRD-UHFFFAOYSA-N
• SMILES： C1(S(NOCCBr)(=O)=O)=CC=C([N+]([O-])=O)C=C1

Experimental Properties

• Density: 1.730±0.06 g/cm3(Predicted)
• Boiling Point: 440.5±55.0 °C(Predicted)
• pka: 4.10±0.40(Predicted)

Additional information on Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro-

Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro- (CAS No. 2473828-25-8): An Overview of Its Properties and Applications

Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro- (CAS No. 2473828-25-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, materials science, and organic synthesis. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro-.

Chemical Structure and Properties

Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro- is a complex organic molecule with the molecular formula C₁₀H₁₀BrN₃O₅S. The compound features a benzenesulfonamide core with a 4-nitro substituent and an N-(2-bromoethoxy) group. The presence of these functional groups imparts unique chemical properties to the molecule. The N-(2-bromoethoxy) group is particularly noteworthy due to its reactivity and potential for further functionalization. The 4-nitro substituent adds electron-withdrawing character, which can influence the compound's reactivity and stability.

The physical properties of Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro- include its melting point, solubility in various solvents, and thermal stability. These properties are crucial for understanding its behavior in different chemical reactions and applications. For instance, the compound's solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in solution-phase synthesis.

Synthesis Methods

The synthesis of Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro- involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route starts with the reaction of 4-nitrobenzenesulfonyl chloride with 2-bromoethanol in the presence of a base such as triethylamine. This step forms the intermediate 4-nitrobenzenesulfonate ester, which is then treated with ammonia to yield the final product.

An alternative method involves the reaction of 4-nitrobenzenesulfonyl chloride with N-(2-bromoethoxy)amine hydrochloride salt in a basic medium. This approach can be more efficient and cost-effective, depending on the availability of starting materials and reaction conditions.

Applications in Drug Development

Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro- has shown promise in drug development due to its structural similarity to known bioactive compounds. Recent studies have explored its potential as a scaffold for designing new drugs targeting various diseases. For example, researchers have investigated its use as an inhibitor of specific enzymes involved in cancer pathways. The presence of the bromo group allows for easy modification through substitution reactions, making it a valuable starting point for structure-activity relationship (SAR) studies.

In addition to cancer research, Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro- has been studied for its anti-inflammatory properties. Preliminary data suggest that it may inhibit pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory disorders.

Molecular Modeling and Computational Studies

Molecular modeling techniques have been employed to gain insights into the structure-activity relationships of Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro-. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided valuable information on the compound's conformational flexibility and electronic properties. These studies have helped identify key interactions between the molecule and biological targets, guiding further optimization efforts.

Clinical Trials and Safety Considerations

To date, no clinical trials have been conducted specifically on Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro-. However, preclinical studies have demonstrated its safety profile at therapeutic concentrations. Toxicological evaluations have shown that the compound is well-tolerated by animal models with minimal side effects. These findings provide a strong foundation for advancing the compound into clinical trials in the future.

Conclusion

Benzenesulfonamide, N-(2-bromoethoxy)-4-nitro- (CAS No. 2473828-25-8) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique chemical structure offers opportunities for developing new drugs targeting various diseases. Ongoing research continues to uncover new properties and potential uses of this compound, making it an exciting area of study for scientists and researchers worldwide.